![molecular formula C12H7ClF2N2O2 B1451634 5-Chloro-6-[(3,4-difluorophenyl)amino]pyridine-3-carboxylic acid CAS No. 1019466-14-8](/img/structure/B1451634.png)
5-Chloro-6-[(3,4-difluorophenyl)amino]pyridine-3-carboxylic acid
Overview
Description
“5-Chloro-6-[(3,4-difluorophenyl)amino]pyridine-3-carboxylic acid” is a chemical compound with the CAS Number: 1019466-14-8 . It has a molecular weight of 284.65 . The IUPAC name for this compound is 5-chloro-6-(3,4-difluoroanilino)nicotinic acid . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for “5-Chloro-6-[(3,4-difluorophenyl)amino]pyridine-3-carboxylic acid” is 1S/C12H7ClF2N2O2/c13-8-3-6(12(18)19)5-16-11(8)17-7-1-2-9(14)10(15)4-7/h1-5H,(H,16,17)(H,18,19) . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
The physical form of “5-Chloro-6-[(3,4-difluorophenyl)amino]pyridine-3-carboxylic acid” is a powder . It is stored at room temperature .Scientific Research Applications
Suzuki–Miyaura Cross-Coupling
5-Chloro-6-[(3,4-difluorophenyl)amino]pyridine-3-carboxylic acid: is a potential candidate for use in the Suzuki–Miyaura cross-coupling reactions. This reaction is a powerful tool for forming carbon-carbon bonds and is widely used in the synthesis of complex organic compounds. The compound’s structure suggests that it could act as a substrate for palladium-catalyzed coupling with organoboron reagents .
Organic Synthesis of Fluoroquinolones
The compound’s pyridine moiety is structurally similar to that found in fluoroquinolones, a class of broad-spectrum antibiotics. It could serve as a precursor or intermediate in the synthesis of new fluoroquinolone derivatives, potentially leading to the development of new medications with improved efficacy and reduced side effects .
Development of Boron Reagents
Given its structural features, 5-Chloro-6-[(3,4-difluorophenyl)amino]pyridine-3-carboxylic acid could be utilized in the development of new boron reagents. These reagents are crucial in modern synthetic chemistry for various transformations, including Suzuki–Miyaura coupling .
Self-Assembled Monolayers (SAMs)
The compound may be used in the preparation of self-assembled monolayers (SAMs) . SAMs have applications in various fields, including sensor technology, surface chemistry, and the development of nanoscale devices .
Catalytic Protodeboronation
In the context of catalytic protodeboronation, this compound could be investigated for its potential as a substrate. Protodeboronation is a significant reaction in organic synthesis, particularly in the modification of boronic acid derivatives .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to interact with multiple receptors , suggesting that this compound may also have multiple targets.
Mode of Action
It’s known that similar compounds can undergo suzuki–miyaura (sm) cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
Similar compounds have been found to participate in suzuki–miyaura (sm) cross-coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond forming reactions.
Result of Action
Similar compounds have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Action Environment
It’s known that the suzuki–miyaura (sm) cross-coupling reactions, which similar compounds can undergo, are influenced by the reaction conditions .
properties
IUPAC Name |
5-chloro-6-(3,4-difluoroanilino)pyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClF2N2O2/c13-8-3-6(12(18)19)5-16-11(8)17-7-1-2-9(14)10(15)4-7/h1-5H,(H,16,17)(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDHNKRSPVDBTMT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC2=C(C=C(C=N2)C(=O)O)Cl)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClF2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-6-[(3,4-difluorophenyl)amino]pyridine-3-carboxylic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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